Cas no 501-89-3 (4-Carboxyphenylacetic acid)

• Product Name: 4-Carboxyphenylacetic acid
• CAS No: 501-89-3
• MF: C₉H₈O₄
• MW: 180.157423019409
• MDL: MFCD01074834
• CID: 375493
• PubChem ID: 220005
• Update Time: 2025-10-29

4-Carboxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Carboxyphenylacetic acid
• 4-(Carboxymethyl)benzoic Acid
• 4-Carboxybenzeneacetic acid
• 4-Carboxymethylbenzoic Acid
• Benzeneacetic acid, 4-carboxy-
• (4-Carboxyphenyl)acetic Acid
• 4-(carboxymethyl)benzoicacid
• Homoterephthalsaure
• NSC2109
• PubChem20045
• 4-Carboxymethylbenzoicacid
• 4-carboxymethyl-benzoic acid
• KSC494A4B
• DMEDOWYXHVUPMO-UHFFFAOYSA-N
• EBD12777
• SBB059723
• FCH842942
• BBL103642
• STL5
• AKOS006275297
• AMY606
• SY020973
• MFCD01074834
• C3530
• NSC-2109
• CL8788
• 501-89-3
• 4-Carboxyphenylaceticacid
• CS-W002735
• FT-0617961
• DTXSID50277381
• A828000
• J-650294
• SCHEMBL276932
• F2147-0688
• STL557452
• DB-006745

• MDL： MFCD01074834
• Inchi： 1S/C9H8O4/c10-8(11)5-6-1-3-7(4-2-6)9(12)13/h1-4H,5H2,(H,10,11)(H,12,13)
• InChI Key： DMEDOWYXHVUPMO-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 180.04200
• Monoisotopic Mass: 180.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6

Experimental Properties

• Density: 1.392
• Melting Point: 243.0 to 247.0 deg-C
• Boiling Point: 402.5℃ at 760 mmHg
• Flash Point: 211.4°C
• Refractive Index: 1.6
• PSA: 74.60000
• LogP: 1.01190

4-Carboxyphenylacetic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-Carboxyphenylacetic acid

Introduction to 4-Carboxyphenylacetic Acid (CAS No. 501-89-3)

4-Carboxyphenylacetic acid, with the chemical formula C₈H₆O₄, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 501-89-3, is a derivative of phenylacetic acid and features a carboxylic acid functional group at the para position relative to the phenyl ring. Its unique structural properties make it a valuable intermediate in the development of various bioactive molecules, including potential therapeutic agents.

The significance of 4-carboxyphenylacetic acid lies in its broad applicability across multiple domains of chemical biology and medicinal chemistry. The presence of both a carboxylic acid and an aromatic ring provides multiple sites for functionalization, enabling the synthesis of complex derivatives with tailored biological activities. Recent advancements in drug discovery have highlighted the compound's role as a precursor in the design of novel pharmacophores, particularly in the exploration of enzyme inhibition and receptor modulation.

In the realm of academic research, 4-carboxyphenylacetic acid has been extensively studied for its potential applications in modulating metabolic pathways. For instance, researchers have investigated its derivatives as inhibitors of polyphenol oxidases, which are enzymes involved in oxidative stress-related diseases. The compound's ability to interact with biological targets has also led to its exploration as a component in anti-inflammatory and antioxidant formulations. These studies underscore the importance of 4-carboxyphenylacetic acid as a building block in synthetic chemistry and pharmacology.

One particularly notable area of research involves the use of 4-carboxyphenylacetic acid in the development of protease inhibitors. Proteases play crucial roles in various physiological processes, and their dysregulation is associated with numerous diseases, including cancer and neurodegenerative disorders. By leveraging the structural features of 4-carboxyphenylacetic acid, scientists have designed molecules that can selectively inhibit specific proteases, thereby mitigating pathological conditions. The compound's carboxylic acid moiety allows for hydrogen bonding interactions with active sites, while its aromatic ring provides steric and electronic tuning opportunities for enhanced binding affinity.

Moreover, 4-carboxyphenylacetic acid has found utility in materials science, particularly in the synthesis of functional polymers and coatings. Its incorporation into polymer matrices enhances material properties such as biodegradability and mechanical strength. This application is particularly relevant in sustainable chemistry, where there is a growing demand for environmentally friendly materials. The compound's compatibility with various polymerization techniques makes it a valuable asset in industrial processes aimed at developing advanced materials.

The pharmaceutical industry has also explored 4-carboxyphenylacetic acid as a scaffold for drug design. Its structural motif has been integrated into molecules targeting neurological disorders, cardiovascular diseases, and infectious diseases. For example, derivatives of 4-carboxyphenylacetic acid have shown promise in preclinical studies as potential treatments for Alzheimer's disease by inhibiting beta-secretase activity. Such findings highlight the compound's therapeutic potential and justify further investigation into its pharmacological properties.

In conclusion, 4-carboxyphenylacetic acid (CAS No. 501-89-3) is a multifunctional compound with far-reaching implications in pharmaceuticals, materials science, and chemical biology. Its unique structural features enable diverse applications, from drug development to sustainable material design. As research continues to uncover new possibilities for this compound, its importance in advancing scientific and technological innovation is likely to grow even further.